4,4-Dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride
Description
4,4-Dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride (4,4-DMTHQHCl) is a small organic molecule with a wide range of applications in scientific research. 4,4-DMTHQHCl is an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2) and has been used in a variety of experiments to study the role of COX-2 in inflammation, cancer, and other diseases. 4,4-DMTHQHCl has also been used in a variety of other experiments to study the role of other enzymes, such as phospholipase A2 (PLA2) and lipoxygenase (LOX).
Scientific Research Applications
Metal Chelation
Metal chelators like 4,4-dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride play a crucial role in binding metal ions. For instance, it can prevent copper oxidation in β-amyloid fibrils, which has implications for designing drugs to combat Alzheimer’s disease .
PPAR Agonistic Activity
Quantitative Structure-Activity Relationship (QSAR) studies have analyzed the PPARγ binding affinity and transactivation profiles of tetrahydroquinoline derivatives. These derivatives, including 4,4-dimethyl-1,2,3,4-tetrahydroquinoline, exhibit agonistic activity toward PPARα and PPARγ receptors . PPARs (peroxisome proliferator-activated receptors) are involved in regulating lipid metabolism and inflammation.
properties
IUPAC Name |
4,4-dimethyl-2,3-dihydro-1H-quinoline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N.ClH/c1-11(2)7-8-12-10-6-4-3-5-9(10)11;/h3-6,12H,7-8H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBUBVIYKROCGDA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCNC2=CC=CC=C21)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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